Cas no 1286734-80-2 (2-methyl-2-propanyl 6-bromo-5-fluoro-1h-indazole-1-carboxylate)

• Product Name: 2-methyl-2-propanyl 6-bromo-5-fluoro-1h-indazole-1-carboxylate
• CAS No: 1286734-80-2
• MF: C₁₂H₁₂BrFN₂O₂
• MW: 315.138285636902
• CID: 1223159
• PubChem ID: 53395667
• Update Time: 2025-04-20

2-methyl-2-propanyl 6-bromo-5-fluoro-1h-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-propanyl 6-bromo-5-fluoro-1h-indazole-1-carboxylate
• tert-butyl 6-bromo-5-fluoroindazole-1-carboxylate
• tert-Butyl 6-bromo-5-fluoro-1H-indazole-1-carboxylate
• 1286734-80-2
• 6-Bromo-5-fluoro-1H-indazole, N1-BOC protected

• Inchi： 1S/C12H12BrFN2O2/c1-12(2,3)18-11(17)16-10-5-8(13)9(14)4-7(10)6-15-16/h4-6H,1-3H3
• InChI Key： PYSWPZXWCOIKDK-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2C=NN(C(=O)OC(C)(C)C)C=2C=1)F

Computed Properties

• Exact Mass: 314.00662g/mol
• Monoisotopic Mass: 314.00662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 44.1Ų